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Compound of Interest

Compound Name: 11-Aminoundecanoic acid

Cat. No.: B556864 Get Quote

An In-depth Exploration of its Synthesis, Polymerization, and Application in Advanced Materials

and Drug Development

Introduction
11-Aminoundecanoic acid (11-AUA) is a versatile, bio-based long-chain amino acid that

serves as a critical building block for the high-performance polyamide, Nylon-11.[1][2] Derived

from castor oil, a renewable feedstock, 11-AUA is at the forefront of sustainable materials

science, offering a reduced environmental footprint compared to its petroleum-based

counterparts.[3][4] Its unique molecular structure, featuring a terminal amine and a carboxylic

acid group separated by a ten-carbon aliphatic chain, imparts desirable properties to its

resulting polymers, including flexibility, durability, and low moisture absorption.[1][2] This

technical guide provides a comprehensive overview of 11-aminoundecanoic acid for

researchers, scientists, and drug development professionals, detailing its synthesis,

polymerization into Nylon-11, and its emerging role in the pharmaceutical landscape.

Physicochemical Properties of 11-Aminoundecanoic
Acid
11-Aminoundecanoic acid is a white, crystalline, and odorless solid with low solubility in

water.[1] Its key physical and chemical properties are summarized in the table below, compiled

from various technical data sheets and scientific literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b556864?utm_src=pdf-interest
https://www.benchchem.com/product/b556864?utm_src=pdf-body
https://en.wikipedia.org/wiki/11-Aminoundecanoic_acid
https://en.wikipedia.org/wiki/Nylon_11
https://www.researchgate.net/publication/264198233_Bio-based_polyamide_11_Synthesis_rheology_and_solid-state_properties_of_star_structures
https://latem.com/blog/nylon-11
https://en.wikipedia.org/wiki/11-Aminoundecanoic_acid
https://en.wikipedia.org/wiki/Nylon_11
https://www.benchchem.com/product/b556864?utm_src=pdf-body
https://www.benchchem.com/product/b556864?utm_src=pdf-body
https://www.benchchem.com/product/b556864?utm_src=pdf-body
https://www.benchchem.com/product/b556864?utm_src=pdf-body
https://en.wikipedia.org/wiki/11-Aminoundecanoic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Chemical Formula C₁₁H₂₃NO₂ [1]

Molecular Weight 201.31 g/mol [5]

CAS Number 2432-99-7 [5]

Appearance White crystalline powder [1]

Melting Point 188-191 °C [1][5]

Density 1.1720 g/cm³ [1]

Water Solubility 800 - 850 mg/L at 25°C [6]

pKa (amine) 11.15 [7]

pKa (carboxylate) 4.55 [7]

Synthesis of 11-Aminoundecanoic Acid from Castor
Oil
The industrial production of 11-aminoundecanoic acid is a multi-step process that begins with

ricinoleic acid, the primary component of castor oil.[2] The overall synthesis pathway is a

testament to the ingenuity of green chemistry, transforming a natural triglyceride into a valuable

industrial monomer.

Synthesis Pathway Diagram
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Step 1: Transesterification

Step 2: Pyrolysis

Step 3: Hydrolysis Step 4: Hydrobromination Step 5: AminationCastor Oil
(Triglyceride of Ricinoleic Acid)

Methyl Ricinoleate+ Methanol

Methanol

Heptaldehyde

Methyl Undecylenate

Heat (Pyrolysis)

10-Undecenoic Acid
+ H₂O

11-Bromoundecanoic Acid+ HBr

Hydrogen Bromide

11-Aminoundecanoic Acid
+ NH₃

Ammonia

Click to download full resolution via product page

Caption: Synthesis of 11-Aminoundecanoic Acid from Castor Oil.

Polymerization of 11-Aminoundecanoic Acid to
Nylon-11
The primary application of 11-aminoundecanoic acid is as a monomer for the synthesis of

Polyamide 11, commonly known as Nylon-11.[2] This is typically achieved through melt

polycondensation, a process involving heating the monomer above its melting point to initiate

polymerization with the removal of water as a byproduct.[3]

Experimental Protocol: Melt Polycondensation of 11-
Aminoundecanoic Acid
Objective: To synthesize Nylon-11 from 11-aminoundecanoic acid via melt polycondensation.

Materials:

11-aminoundecanoic acid (high purity)

Nitrogen gas (high purity)
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Three-neck round-bottom flask

Mechanical stirrer

Distillation condenser

Heating mantle with temperature controller

Vacuum pump

Procedure:

Reactor Setup: Assemble the three-neck flask with the mechanical stirrer, a nitrogen inlet,

and the distillation condenser.

Monomer Charging: Introduce a known quantity of 11-aminoundecanoic acid into the flask.

Inert Atmosphere: Purge the system with high-purity nitrogen for at least 30 minutes to

remove any oxygen. Maintain a gentle nitrogen flow throughout the reaction.

Melting and Pre-polymerization: Gradually heat the flask to a temperature just above the

melting point of 11-aminoundecanoic acid (approximately 195-200°C). Stir the molten

monomer to ensure uniform heating. Water will begin to distill off as the amino and carboxylic

acid groups react to form amide linkages.

Polycondensation under Atmospheric Pressure: Maintain the temperature at around 220°C

for 2-3 hours under a continuous nitrogen flow.[3] Water will continue to be removed through

the condenser.

Polycondensation under Vacuum: Gradually apply a vacuum to the system to facilitate the

removal of the remaining water and drive the polymerization reaction to completion, thereby

increasing the molecular weight of the polymer. Continue the reaction under vacuum at

220°C for another 2-4 hours. The viscosity of the molten polymer will noticeably increase.

Polymer Recovery: Cool the reactor to room temperature under a nitrogen atmosphere. The

resulting solid Nylon-11 can be removed from the flask.
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Purification (Optional): The polymer can be dissolved in a suitable solvent (e.g., m-cresol or

formic acid) and precipitated in a non-solvent (e.g., ethanol or water) to remove any

unreacted monomer or oligomers. The purified polymer should then be dried in a vacuum

oven.

Characterization of Nylon-11
The synthesized Nylon-11 can be characterized using various analytical techniques to

determine its properties.

Property
Analytical
Technique

Typical Values for
Nylon-11

References

Molecular Weight

Size Exclusion

Chromatography

(SEC)

Varies depending on

polymerization

conditions

[8]

Chemical Structure

Fourier-Transform

Infrared Spectroscopy

(FTIR), Nuclear

Magnetic Resonance

(NMR) Spectroscopy

Characteristic amide I

and II bands in FTIR
[9]

Thermal Properties

Differential Scanning

Calorimetry (DSC),

Thermogravimetric

Analysis (TGA)

Melting Point (Tm)

~189°C
[10]

Crystallinity
X-ray Diffraction

(XRD)

Exhibits characteristic

crystalline peaks
[11]

Mechanical Properties Tensile Testing
Tenacity: 5.0-7.5

g/denier
[10]

Role of 11-Aminoundecanoic Acid in Drug
Development
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Beyond its primary use in polymer science, 11-aminoundecanoic acid and its derivatives are

gaining attention in the field of drug development, particularly as linkers in antibody-drug

conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).[12][13] The long, flexible

aliphatic chain of 11-AUA provides a desirable spacer to connect a targeting moiety (like an

antibody) to a cytotoxic payload or a protein-of-interest binder to an E3 ligase ligand.

11-Aminoundecanoic Acid as a Linker in Drug
Conjugates
The bifunctional nature of 11-AUA allows for orthogonal chemical modifications. The carboxylic

acid can be activated for amide bond formation with an amine-containing drug or targeting

ligand, while the amine group can be acylated or alkylated to introduce another functional

group for conjugation. This versatility enables the construction of complex molecular

architectures for targeted drug delivery.

Experimental Workflow for Linker Synthesis and
Conjugation
The following diagram illustrates a generalized workflow for the synthesis of a drug conjugate

utilizing an 11-aminoundecanoic acid-based linker.
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Caption: Generalized workflow for ADC synthesis using an 11-AUA linker.
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Conclusion
11-Aminoundecanoic acid stands as a prominent example of a bio-based monomer that is

pivotal to the production of high-performance, sustainable materials. Its renewable origin,

coupled with the excellent properties of its resulting polymer, Nylon-11, makes it an attractive

alternative to petroleum-derived monomers. Furthermore, its adaptable chemical structure is

paving the way for innovative applications in the pharmaceutical industry, particularly in the

design of sophisticated drug delivery systems. As research continues to uncover new synthetic

methodologies and applications, the importance of 11-aminoundecanoic acid in both

materials science and drug development is poised to grow, underscoring the immense potential

of bio-based chemicals in a circular economy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Bio-Based Monomer 11-Aminoundecanoic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556864#role-of-11-aminoundecanoic-acid-as-a-bio-
based-monomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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